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Compound of Interest

Compound Name: Cy7 NHS ester

Cat. No.: B14097242 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and protocols for the preparation of stock solutions

of Cyanine7 (Cy7) N-hydroxysuccinimide (NHS) ester, a near-infrared fluorescent dye widely

used for labeling biomolecules in research and drug development. Proper preparation of the

dye stock solution is critical for successful and reproducible conjugation reactions.

Introduction
Cy7 NHS ester is an amine-reactive fluorescent dye commonly used to label proteins,

antibodies, peptides, and amine-modified oligonucleotides.[1] Its fluorescence in the near-

infrared (NIR) spectrum (excitation/emission maxima around 750/773 nm) is advantageous for

in vivo imaging due to reduced tissue autofluorescence and deeper tissue penetration.[2] The

NHS ester group reacts with primary amines on target molecules in a pH-dependent manner to

form stable amide bonds.[3] Achieving optimal labeling efficiency begins with the correct

preparation of a concentrated stock solution of the dye.

Key Considerations for Stock Solution Preparation
Several factors must be carefully controlled when preparing Cy7 NHS ester stock solutions to

ensure the reactivity and stability of the dye.

Solvent Choice: Cy7 NHS ester has low solubility in water and requires an organic co-

solvent for dissolution. Anhydrous (water-free) dimethyl sulfoxide (DMSO) or
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dimethylformamide (DMF) are the recommended solvents.[1][2][3][4] The presence of water

can lead to hydrolysis of the NHS ester, rendering it inactive.

Moisture Prevention: Cy7 NHS ester is moisture-sensitive.[5] It is crucial to allow the vial of

the lyophilized dye to equilibrate to room temperature before opening to prevent

condensation.[3]

Concentration: A stock solution of 10 mM or 10 mg/mL is commonly prepared.[1][5][6] This

high concentration allows for the addition of a small volume of the dye solution to the

reaction mixture, minimizing the impact of the organic solvent on the protein or biomolecule

being labeled.

Stability and Storage: Once dissolved, the reactivity of the Cy7 NHS ester decreases over

time.[1][6] Stock solutions should be used promptly after preparation.[3][6] For short-term

storage, the solution can be kept at -20°C for up to two weeks, protected from light and

moisture.[3][7] It is recommended to aliquot the stock solution into single-use volumes to

avoid repeated freeze-thaw cycles.[6]

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the preparation and

storage of Cy7 NHS ester stock solutions.
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Parameter
Recommended
Value/Solvent

Source(s)

Primary Solvents

Anhydrous Dimethyl Sulfoxide

(DMSO), Anhydrous

Dimethylformamide (DMF)

[1][2][3][4]

Other Solvents
Dichloromethane (DCM),

Ethanol, Acetone
[2][8]

Recommended Stock

Concentration
10 mM or 10 mg/mL [1][5][6]

Storage Temperature (Solid)
-20°C, desiccated, protected

from light
[5][7]

Storage Temperature

(Solution)
-20°C [3][6]

Short-Term Solution Stability Up to two weeks [3][6]

Experimental Protocol: Preparation of a 10 mM Cy7
NHS Ester Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Cy7 NHS ester in
anhydrous DMSO.

Materials:

Cy7 NHS ester (lyophilized powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Pipettes and tips

Vortex mixer
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Procedure:

Equilibrate the Dye: Remove the vial of lyophilized Cy7 NHS ester from storage at -20°C

and allow it to warm to room temperature for 15-20 minutes before opening. This is a critical

step to prevent moisture from condensing inside the vial, which can hydrolyze the NHS ester.

[3]

Calculate Required Solvent Volume: Determine the amount of anhydrous DMSO needed to

achieve a 10 mM concentration. The molecular weight of Cy7 NHS ester is approximately

682.29 g/mol .[5] For example, to prepare a 10 mM stock solution from 1 mg of the dye:

Moles of dye = 0.001 g / 682.29 g/mol ≈ 1.465 x 10⁻⁶ mol

Volume of DMSO = 1.465 x 10⁻⁶ mol / 0.010 mol/L = 1.465 x 10⁻⁴ L = 146.5 µL

Dissolve the Dye: Carefully open the vial and add the calculated volume of anhydrous

DMSO directly to the lyophilized powder.[5][6]

Ensure Complete Dissolution: Close the vial tightly and vortex briefly to ensure the dye is

fully dissolved.[3][5] The solution should be a clear, dark green color.

Use and Storage:

The freshly prepared stock solution should be used immediately for the best labeling

results.[6]

If immediate use is not possible, divide the stock solution into single-use aliquots in

microcentrifuge tubes.

Store the aliquots at -20°C, protected from light, for no longer than two weeks.[3] Avoid

repeated freeze-thaw cycles.[6]

Signaling Pathways and Experimental Workflows
The following diagram illustrates the workflow for preparing a Cy7 NHS ester stock solution.
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Preparation of Cy7 NHS Ester Stock Solution

Start: Obtain Lyophilized Cy7 NHS Ester

Equilibrate Vial to Room Temperature

Add Anhydrous DMSO or DMF

Vortex to Dissolve

10 mM Stock Solution Ready

Use Immediately for Conjugation Aliquot and Store at -20°C (Max 2 Weeks)

Click to download full resolution via product page

Caption: Workflow for preparing a Cy7 NHS ester stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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